D,L-2,6-Dimethylheptanoic acid
D,L-2,6-Dimethylheptanoic acid
2,6-dimethylheptanoic acid is a methyl-branched chain fatty acid that is heptanoic acid substituted by a methyl group at positions 2 and 6. It has a role as a bacterial xenobiotic metabolite. It is a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of a 2,6-dimethylheptanoate.
Brand Name:
Vulcanchem
CAS No.:
60148-94-9
VCID:
VC0164445
InChI:
InChI=1S/C9H18O2/c1-7(2)5-4-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
SMILES:
CC(C)CCCC(C)C(=O)O
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
D,L-2,6-Dimethylheptanoic acid
CAS No.: 60148-94-9
Reference Standards
VCID: VC0164445
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
CAS No. | 60148-94-9 |
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Product Name | D,L-2,6-Dimethylheptanoic acid |
Molecular Formula | C9H18O2 |
Molecular Weight | 158.24 g/mol |
IUPAC Name | 2,6-dimethylheptanoic acid |
Standard InChI | InChI=1S/C9H18O2/c1-7(2)5-4-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11) |
Standard InChIKey | MDAPKSVKYITQHQ-UHFFFAOYSA-N |
SMILES | CC(C)CCCC(C)C(=O)O |
Canonical SMILES | CC(C)CCCC(C)C(=O)O |
Appearance | Unit:50 mgSolvent:nonePurity:98+%Physical liquid |
Description | 2,6-dimethylheptanoic acid is a methyl-branched chain fatty acid that is heptanoic acid substituted by a methyl group at positions 2 and 6. It has a role as a bacterial xenobiotic metabolite. It is a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of a 2,6-dimethylheptanoate. |
Synonyms | 2,6-Dimethyl C7:0 fatty acid |
Reference | 1. J. Smoot et al. “Structures and concentrations of surfactants in gut fluid of the marine polychaete Arenicola marina” Marine Ecology Progress Series,Vol. 258, pp. 161-169, 20032. N. Verhoeven et al. “Phytanic acid and pristanic acid are oxidized by sequential peroxisomal and mitochondrial reactions in cultured fibroblasts” Journalof Lipid Research, Vol. 39, pg. 66-74, 19983. S. Ferdinandusse et al. “Subcellular localization and physiological role of _x0001_-methylacyl-CoA racemase” Journal of Lipid Research, Vol. 41, pp. 1890-1896, 2000 |
PubChem Compound | 43222 |
Last Modified | Nov 11 2021 |
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